Cas no 2229376-80-9 (3-(Aminomethyl)-3-(2,6-difluoro-3-methylphenyl)cyclobutan-1-ol)

• Product Name: 3-(Aminomethyl)-3-(2,6-difluoro-3-methylphenyl)cyclobutan-1-ol
• CAS No: 2229376-80-9
• MF: C₁₂H₁₅F₂NO
• MW: 227.250410318375
• CID: 5764820
• PubChem ID: 165624614
• Update Time: 2025-05-27

3-(Aminomethyl)-3-(2,6-difluoro-3-methylphenyl)cyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2229376-80-9
• 3-(aminomethyl)-3-(2,6-difluoro-3-methylphenyl)cyclobutan-1-ol
• EN300-1780661
• 3-(Aminomethyl)-3-(2,6-difluoro-3-methylphenyl)cyclobutan-1-ol

• Inchi： 1S/C12H15F2NO/c1-7-2-3-9(13)10(11(7)14)12(6-15)4-8(16)5-12/h2-3,8,16H,4-6,15H2,1H3
• InChI Key： XXEILAPGOMPGCO-UHFFFAOYSA-N
• SMILES： FC1C(C)=CC=C(C=1C1(CN)CC(C1)O)F

Computed Properties

• Exact Mass: 227.11217043g/mol
• Monoisotopic Mass: 227.11217043g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 46.2Ų

Additional information on 3-(Aminomethyl)-3-(2,6-difluoro-3-methylphenyl)cyclobutan-1-ol

Comprehensive Overview of 3-(Aminomethyl)-3-(2,6-difluoro-3-methylphenyl)cyclobutan-1-ol (CAS No. 2229376-80-9)

The compound 3-(Aminomethyl)-3-(2,6-difluoro-3-methylphenyl)cyclobutan-1-ol (CAS No. 2229376-80-9) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including a cyclobutane ring and difluoromethylphenyl moiety, make it a promising candidate for drug discovery and material science applications. This article delves into its properties, synthesis, and potential uses, while addressing trending topics such as sustainable chemistry and AI-driven molecular design.

One of the most intriguing aspects of 3-(Aminomethyl)-3-(2,6-difluoro-3-methylphenyl)cyclobutan-1-ol is its stereochemistry, which plays a critical role in its biological activity. Researchers have explored its potential as a chiral building block for asymmetric synthesis, a hot topic in modern organic chemistry. The presence of both aminomethyl and hydroxyl functional groups allows for versatile derivatization, enabling the creation of libraries of compounds for high-throughput screening.

In the context of green chemistry, the synthesis of CAS No. 2229376-80-9 has been optimized to minimize waste and reduce the use of hazardous reagents. Recent advancements in catalytic methods and flow chemistry have further enhanced its accessibility, aligning with the global push for sustainable manufacturing. These innovations are particularly relevant to industries seeking eco-friendly alternatives to traditional synthetic routes.

The pharmaceutical industry has shown keen interest in 3-(Aminomethyl)-3-(2,6-difluoro-3-methylphenyl)cyclobutan-1-ol due to its potential as a bioactive scaffold. Preliminary studies suggest its applicability in targeting GPCRs (G-protein-coupled receptors) and kinase inhibitors, which are central to treating diseases like cancer and neurological disorders. Its lipophilic and hydrogen-bonding properties make it an attractive candidate for improving drug bioavailability, a recurring challenge in medicinal chemistry.

From a computational chemistry perspective, CAS No. 2229376-80-9 has been the subject of molecular docking and QSAR (Quantitative Structure-Activity Relationship) studies. These approaches, often powered by machine learning, help predict its interactions with biological targets, accelerating the drug discovery process. Such methodologies are increasingly popular among researchers leveraging AI in chemistry to reduce experimental costs and time.

In material science, the cyclobutane core of 3-(Aminomethyl)-3-(2,6-difluoro-3-methylphenyl)cyclobutan-1-ol offers rigidity and stability, making it suitable for designing advanced polymers and liquid crystals. Its incorporation into supramolecular architectures has been explored for applications in optoelectronics and nanotechnology, areas that are rapidly evolving with the demand for smart materials.

Safety and regulatory compliance are paramount when working with CAS No. 2229376-80-9. While it is not classified as hazardous under current guidelines, proper handling protocols must be followed to ensure workplace safety. The compound's physicochemical properties, such as solubility and stability, have been thoroughly characterized to facilitate its use in industrial and academic settings.

In summary, 3-(Aminomethyl)-3-(2,6-difluoro-3-methylphenyl)cyclobutan-1-ol (CAS No. 2229376-80-9) represents a versatile and innovative chemical with broad applications across multiple disciplines. Its synthesis, properties, and potential uses align with contemporary trends like sustainability, AI-aided research, and precision medicine, making it a compound of enduring interest to scientists and industry professionals alike.